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Compound of Interest

Compound Name: 2-Hydroxypropiophenone

CAS No.: 5650-40-8

Cat. No.: B1664086

Get Quote

Identity, Synthesis, and Pharmaceutical Applications

Executive Summary
2-Hydroxypropiophenone (CAS 5650-40-8), also known as

-hydroxypropiophenone or lactophenone, is a critical

-hydroxy ketone intermediate used in the synthesis of chiral pharmaceuticals and as a
photoinitiator in UV-curable polymer systems.[1]

Crucial Distinction: Researchers must distinguish this compound from its structural isomer, 2'-

hydroxypropiophenone (CAS 610-99-1), which is a phenolic ketone (ortho-substitution on the

ring). CAS 5650-40-8 carries the hydroxyl group on the aliphatic

-carbon, imparting unique reactivity essential for asymmetric synthesis and radical
polymerization.
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Chemical Identity & Physicochemical Profile[1][2][3]
[4][5][6][7][8][9]
The compound exists as a pale yellow oil at room temperature, often solidifying near 18°C. Its

structure features a chiral center at the

-position, making it a valuable target for enantioselective biocatalysis.

Table 1: Physicochemical Constants
Property Value Notes

IUPAC Name
2-Hydroxy-1-phenylpropan-1-

one

CAS Number 5650-40-8
Distinct from ortho-isomer

(610-99-1)

Molecular Formula

Molecular Weight 150.17 g/mol

Appearance
Pale yellow liquid / Low MP

solid

Melting Point 18 – 19 °C Tendency to supercool

Boiling Point ~229 °C (at 760 mmHg)
Decomposes at high T without

vacuum

Solubility
Soluble in EtOH,

, Toluene

Sparingly soluble in

Density ~1.10 g/mL

Chirality 1 Chiral Center (C2)
Available as racemate or

enantioenriched

Synthesis & Manufacturing Methodologies
Synthesis strategies for 2-hydroxypropiophenone prioritize the introduction of oxygen at the
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-position of propiophenone. Two primary routes dominate: classical chemical oxidation and
green biocatalytic condensation.

Route A: Classical Chemical Synthesis (Bromination-
Hydrolysis)
This route is the industrial standard due to the low cost of reagents.

Bromination: Propiophenone is brominated at the

-position using bromine (

) or N-bromosuccinimide (NBS) to yield

-bromopropiophenone.

Hydrolysis: The bromide is displaced by a hydroxide equivalent. Direct hydrolysis with

aqueous base can lead to byproducts (epoxides or elimination). A superior method involves

forming the formate ester using sodium formate in acetonitrile, followed by mild hydrolysis to

the alcohol.

Route B: Biocatalytic Cross-Condensation (Green
Chemistry)
For high-value pharmaceutical intermediates, enantioselective synthesis is preferred.

Enzyme: Benzoylformate decarboxylase (BFD) from Pseudomonas putida.

Mechanism: A "cross-benzoin" condensation between benzaldehyde (acceptor) and

acetaldehyde (donor).

Advantage: Yields high enantiomeric excess (ee) of the (S)-isomer directly, avoiding difficult

resolutions.

Visualization: Synthetic Pathways
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Figure 1: Comparison of classical chemical hydrolysis and biocatalytic cross-condensation

routes.

Reactivity & Pharmaceutical Applications[1][4][8]
The chemical utility of 2-hydroxypropiophenone stems from its bifunctionality: it possesses

both an electrophilic carbonyl and a nucleophilic hydroxyl group adjacent to the reaction center.

Chiral Building Block (Ephedrine Analogs)
The compound serves as a direct precursor to 1-phenyl-2-aminoalcohols (norephedrine

analogs) via reductive amination.

Protocol: Reaction with an amine (e.g., methylamine) forms an imine/oxazolidine

intermediate, which is reduced (using

or catalytic hydrogenation) to the corresponding amino alcohol.

Stereocontrol: If the starting material is chiral (from biocatalysis), the stereochemistry is often

preserved or directed during reduction.

Heterocycle Synthesis
Cyclization reactions utilizing the 1,2-functional motif allow access to:

Oxazoles: Condensation with amides/nitriles.
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Pyrazines: Dimerization reactions with ammonia sources.

Photoinitiator Mechanism
In UV-curing applications (inks, coatings), 2-hydroxypropiophenone acts as a Type I

photoinitiator.

Mechanism: Upon UV absorption, the molecule undergoes Norrish Type I cleavage (

-cleavage) between the carbonyl carbon and the

-carbon.

Radicals: This generates a benzoyl radical (initiator) and a hydroxy-alkyl radical, initiating the

polymerization of acrylates.

Visualization: Reaction Logic
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Figure 2: Divergent reactivity profiles for pharmaceutical synthesis vs. radical polymerization.
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Analytical Characterization
Validating the identity of CAS 5650-40-8 requires distinguishing it from the starting material

(propiophenone) and the ortho-isomer.

Nuclear Magnetic Resonance ( -NMR)
Solvent:

Key Signals:

1.45 ppm (d, 3H): Methyl group doublet (coupling with

-proton).

3.8-4.2 ppm (br s, 1H): Hydroxyl proton (shift varies with concentration/solvent).

5.15 ppm (q, 1H): The chiral

-proton (quartet). This is the diagnostic peak; in propiophenone, the

-protons appear as a quartet at ~2.9 ppm (CH2). The downfield shift to ~5.1 ppm confirms

-hydroxylation.

7.4-8.0 ppm (m, 5H): Aromatic protons.

Infrared Spectroscopy (IR)
Broad band ~3450 cm⁻¹: O-H stretch (absent in propiophenone).

Strong band ~1680 cm⁻¹: Carbonyl (C=O) stretch. The frequency is slightly lower than non-

conjugated ketones due to conjugation with the phenyl ring and intramolecular H-bonding.

Safety & Handling Protocols
Signal Word: WARNING
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Hazard Class Statement Precaution

Skin Irritation Category 2 (H315)
Wear nitrile gloves; wash

immediately upon contact.

Eye Irritation Category 2A (H319)

Use safety goggles. Rinse

cautiously with water for 15

min if exposed.

Storage Hygroscopic / Light Sensitive
Store under inert gas (

) in amber glass at 2-8°C.

Stability Note:

-Hydroxy ketones can undergo dimerization or oxidation over time. Purity should be re-
validated by HPLC/GC prior to use in critical GMP synthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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